Cas no 5545-99-3 (serratinine)

serratinine structure
serratinine structure
Product Name:serratinine
CAS No:5545-99-3
MF:C16H25NO3
MW:279.374604940414
CID:1080954
PubChem ID:192814
Update Time:2025-04-20

serratinine Chemical and Physical Properties

Names and Identifiers

    • serratinine
    • (13S)-8α,13-Dihydroxyserratinan-5-one
    • (8S)-8α,13β-Dihydroxyserratinane-5-one
    • 5545-99-3
    • DTXSID00970794
    • Decahydro-1,4-dihydroxy-2-methyl-5H,9H,12H-indeno(7a,1-h)indolizin-12-one
    • 5-Hydroxy-6-methyl-8-oxodecahydro-2H,5H-8lambda~5~-indeno[7a,1-h]indolizin-3(4H)-one
    • (5s,6s)-5-hydroxy-6-methyloctahydro-2h,5h,9h-indeno[7a,1-h]indolizin-3(4h)-one 8-oxide
    • (10S,11S)-10-hydroxy-11-methyl-13-oxido-13-azoniatetracyclo[7.7.0.01,13.04,9]hexadecan-7-one
    • (8alpha,13S)-8,13-Dihydroxyserratinan-5-one
    • Inchi: 1S/C16H25NO3/c1-10-8-12(18)15-4-2-6-17-7-3-5-16(15,17)13(19)9-11(15)14(10)20/h10-12,14,18,20H,2-9H2,1H3
    • InChI Key: XPIVPCYGYLMOCY-UHFFFAOYSA-N
    • SMILES: CC1C(O)C2C3(C4(N(CCC4)CCC3)C(C2)=O)C(O)C1

Computed Properties

  • Exact Mass: 279.18355
  • Monoisotopic Mass: 279.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų
  • XLogP3: 0.0269999999999998

Experimental Properties

  • PSA: 60.36
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